Cas no 439094-17-4 (1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde)

• Product Name: 1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde
• CAS No: 439094-17-4
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• CID: 3987126
• PubChem ID: 2768170
• Update Time: 2025-06-11

1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 1-[4-(trifluoromethoxy)phenyl]-
• 1-[4-(TRIFLUOROMETHOXY)PHENYL]-1H-PYRROLE-3-CARBALDEHYDE
• 439094-17-4
• MQMLQPBBLSDFFF-UHFFFAOYSA-N
• AKOS005079157
• SCHEMBL5115617
• 11R-0623
• DB-087140
• 1-[4-(trifluoromethoxy)phenyl]pyrrole-3-carbaldehyde
• 1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C12H8F3NO2/c13-12(14,15)18-11-3-1-10(2-4-11)16-6-5-9(7-16)8-17/h1-8H
• InChI Key： MQMLQPBBLSDFFF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1C=CC(C=O)=C1)(F)F

Computed Properties

• Exact Mass: 255.05071298Da
• Monoisotopic Mass: 255.05071298Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde

Recent Advances in the Study of 1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde (CAS: 439094-17-4)

The compound 1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde (CAS: 439094-17-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde as a key intermediate in the synthesis of novel heterocyclic compounds. Its trifluoromethoxy group and pyrrole core make it an attractive scaffold for designing molecules with enhanced pharmacokinetic properties. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to derivatize this compound and explore its chemical space.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde exhibit promising inhibitory effects against various enzymes implicated in inflammatory and neoplastic diseases. Notably, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against COX-2, with IC50 values in the nanomolar range. These findings suggest potential applications in the development of next-generation anti-inflammatory agents.

Further pharmacological evaluations have revealed that the compound's trifluoromethoxy moiety contributes significantly to its metabolic stability and membrane permeability, addressing common challenges in drug development. Molecular docking studies have provided insights into the binding interactions of this compound with target proteins, offering a structural basis for rational drug design. These computational analyses, combined with in vitro assays, have paved the way for optimizing the compound's efficacy and selectivity.

Looking ahead, researchers are exploring the potential of 1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde in targeted drug delivery systems. Its chemical structure allows for facile conjugation with various drug carriers, enabling site-specific delivery and reduced off-target effects. Ongoing clinical trials are expected to shed light on its therapeutic potential in treating conditions such as rheumatoid arthritis and certain cancers.

In conclusion, 1-4-(Trifluoromethoxy)phenyl-1H-pyrrole-3-carbaldehyde represents a promising candidate in medicinal chemistry, with its unique properties offering multiple avenues for therapeutic development. Continued research into its derivatives and mechanisms of action will likely yield significant advancements in the treatment of complex diseases.